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Compound of Interest

Compound Name: Apiezon N

cat. No.: B1172494

An In-depth Technical Guide to the Shelf Life and Storage of Apiezon N

For researchers and scientists relying on high-performance vacuum greases, ensuring the
integrity of materials like Apiezon N is paramount. This guide provides a detailed overview of
the official shelf life, optimal storage conditions, and practical methods for assessing the quality
of Apiezon N, ensuring its performance in critical high-vacuum and cryogenic applications.

Understanding Apiezon N and its Properties

Apiezon N is a silicone- and halogen-free hydrocarbon grease specifically formulated for a
variety of scientific and industrial uses.[1][2] It is renowned for its use in cryogenic applications,
capable of withstanding frequent thermal cycling between temperatures as low as -273°C and
up to +30°C.[1][2][3][4] Its unique, tenacious, and rubbery consistency provides excellent
cushioning for fragile glass joints.[3][5]

A key characteristic of Apiezon N is its powerful "gettering" action.[3][4][5][6] The complex
hydrocarbon structure gives the grease a high molecular weight, allowing it to absorb other
hydrocarbon molecules and chemical impurities from metal and glass surfaces.[4][5][6] While
beneficial for achieving a clean vacuum environment, this property is also the primary factor
influencing its shelf life, particularly after the packaging has been opened.[1]

Shelf Life of Apiezon N

The shelf life of Apiezon N is distinctly defined for unopened and opened containers.
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Unopened Containers: The manufacturer specifies a shelf life of ten years from the date of
manufacture for Apiezon N when stored in its original, unopened packaging under ambient
conditions.[3][4][5][7][8][9] The batch number, typically a six-digit code on the packaging, can
be used to determine the date of manufacture.[7]

Opened Containers: Once the container is opened, there is no official guaranteed shelf life.[1]
This is due to the grease's strong "gettering" properties.[1] When exposed to the atmosphere, it
will readily absorb airborne vapors, particularly water and other volatile hydrocarbons.[1] This
contamination can degrade the grease's excellent vapor pressure characteristics.[1]

However, if proper care is taken to recap the tube immediately after use and avoid exposure to
volatile substances, a long service life can still be expected.[1] While not guaranteed, the
product may remain usable for up to ten years if stored correctly after opening.[8]

Recommended Storage and Handling

Adherence to proper storage protocols is critical for maximizing the useful life of Apiezon N.

Parameter Recommendation Rationale
To maintain optimal
Temperature Ambient (10°C to 30°C) consistency and prevent

degradation.[4][5][7]

The original tubes are

] o designed to be vapor-proof,
) Store in the original, unopened ]
Packaging (Unopened) ) protecting the grease from
packaging. ] ]
atmospheric contaminants.[1]

[4]115]

To minimize exposure to air
) Keep the container tightly and the absorption of water
Packaging (Opened) ] )
closed when not in use. vapor and other volatile

contaminants.[1][10]

Environment

Store in a dry, cool, and well-
ventilated place. Keep away
from strong oxidizing agents

and volatile chemicals.

To prevent contamination and
chemical reactions that could
alter the grease's properties.[1]
[10]
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Quality Assessment Protocol for Stored Grease

For opened containers or those approaching the end of their shelf life, a quality assessment is
recommended before use in a critical application. The following protocol outlines a systematic
approach to verifying the condition of the grease.

Methodology:
e Documentation Review:

o Check the manufacturing date using the batch code, if available, to confirm the age of the
grease.[7]

o Review the storage history if known. Note any periods of exposure to temperature
extremes or contaminants.

 Visual Inspection:
o Dispense a small amount of grease onto a clean, non-porous surface (e.g., a glass slide).

o Observe the color and consistency. Fresh Apiezon N should be a semi-solid,
yellow/brown grease.[10]

o Look for signs of degradation, such as:

Significant hardening or crusting.

Noticeable separation of liquid from the solid phase.

A distinct change in color.

The presence of foreign particulates.
¢ Physical Consistency Test:

o Using a clean spatula, manipulate the grease sample.
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o Assess its texture. It should feel tenacious and rubbery, consistent with its intended
properties for cushioning and sealing.[3][5]

o The grease should be pliable at room temperature.[2][3] If it is overly stiff or brittle, its
performance may be compromised.

o Performance Verification (Recommended):

o For non-critical applications, apply a small amount of the grease to a standard ground-
glass joint.

o Assemble the joint and apply a vacuum.

o Monitor the vacuum level to ensure the grease provides an effective seal. A stable, low
pressure indicates the grease is likely performing as expected.

The following workflow diagram illustrates this quality assessment process.
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Start: Assess Apiezon N Quality

4 Step 1: Init

al Checks h

Is grease within 10-year
shelf life from manufacture?

Was it stored in a sealed tube
at 10-30°C?
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Step 2: Physical Inspecti

\

Visual Inspection:

- Homogeneous yellow/brown color?
- No hardening or separation?

Pass

Consistency Check:

- Tenacious and rubbery texture? Hail

- Pliable at room temperature?

AN

No / Unknown

No / Unknown

Grease is likely suitable for use.

Discard grease.

Do not use in critical applications.

\

Y

Use with caution.
Perform a functional vacuum test
before critical application.

Click to download full resolution via product page

Caption: Workflow for assessing the quality of stored Apiezon N grease.
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Cleaning and Removal

Proper cleaning is essential after application. Apiezon N is a hydrocarbon grease and is not
soluble in alcohols or ketones.[4][5] It can be easily removed by wiping with a soft, lint-free
cloth.[4][6] Any remaining residue can be washed away with an aromatic hydrocarbon solvent
such as toluene or xylene, or a more environmentally friendly option like limonene.[4][5][9]

By understanding and adhering to these guidelines, researchers can ensure the reliability and
longevity of Apiezon N, preserving its unique properties for demanding scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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